Cas no 2229181-71-7 (3-(but-3-yn-1-yl)thiane)

• Product Name: 3-(but-3-yn-1-yl)thiane
• CAS No: 2229181-71-7
• MF: C₉H₁₄S
• MW: 154.272461414337
• CID: 6139130
• PubChem ID: 165660887
• Update Time: 2025-06-11

3-(but-3-yn-1-yl)thiane Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-yn-1-yl)thiane
• EN300-1728785
• 2229181-71-7

• Inchi： 1S/C9H14S/c1-2-3-5-9-6-4-7-10-8-9/h1,9H,3-8H2
• InChI Key： MJMFETBIGFEZLV-UHFFFAOYSA-N
• SMILES： S1CCCC(CCC#C)C1

Computed Properties

• Exact Mass: 154.08162162g/mol
• Monoisotopic Mass: 154.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.3Ų

Additional information on 3-(but-3-yn-1-yl)thiane

3-(but-3-yn-1-yl)thiane (CAS No. 2229181-71-7): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 3-(but-3-yn-1-yl)thiane (CAS No. 2229181-71-7) has emerged as a pivotal compound for researchers and industrial applications alike. This sulfur-containing heterocycle, characterized by its thiane core and but-3-yn-1-yl substituent, offers unique reactivity profiles that make it invaluable in the synthesis of complex molecules. Its CAS number 2229181-71-7 is frequently searched in academic databases, reflecting its growing importance in pharmaceutical and materials science.

The compound’s alkyne-functionalized thiane structure enables diverse transformations, including click chemistry, cycloadditions, and cross-coupling reactions. These properties align with current trends in green chemistry and sustainable synthesis, where efficiency and atom economy are paramount. Researchers often query terms like "thiane derivatives applications" or "alkyne-thiane reactivity", highlighting the demand for detailed insights into this niche yet impactful chemical space.

One of the standout features of 3-(but-3-yn-1-yl)thiane is its role in drug discovery. The thiane scaffold is known for its bioisosteric potential, mimicking cyclic ethers or carbocycles while offering enhanced metabolic stability. This has led to its exploration in CNS-targeting therapeutics and enzyme inhibitors, topics frequently discussed in recent literature. The but-3-yn-1-yl side chain further expands its utility, enabling late-stage diversification via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of modern bioconjugation.

Beyond pharmaceuticals, CAS 2229181-71-7 is gaining traction in material science. Its ability to participate in polymerization reactions makes it a candidate for designing functional polymers with tailored properties. Searches for "thiane-based polymers" or "alkyne monomers for materials" underscore this intersection of chemistry and engineering. The compound’s stability under ambient conditions also appeals to industrial applications, where handling and storage are critical factors.

From a synthetic perspective, 3-(but-3-yn-1-yl)thiane exemplifies the convergence of traditional organic synthesis and cutting-edge methodologies. Its preparation often involves Grignard reactions or nucleophilic substitutions, techniques that remain staples in lab-scale and process chemistry. Recent publications have optimized routes to this compound, addressing challenges like regioselectivity and yield improvement—topics frequently raised in online forums and research communities.

Environmental considerations are another hotspot tied to this compound. As industries seek eco-friendly solvents and reduced waste protocols, 3-(but-3-yn-1-yl)thiane’s compatibility with water-tolerant reactions and catalytic systems positions it as a sustainable choice. Queries such as "green synthesis of thiane derivatives" or "alkyne recycling in organic chemistry" reflect this shift toward responsible innovation.

In summary, 3-(but-3-yn-1-yl)thiane (CAS No. 2229181-71-7) is more than a niche intermediate—it’s a testament to the dynamic evolution of organic chemistry. Whether in drug development, advanced materials, or green synthesis, its multifaceted applications continue to inspire research and industrial adoption. For those exploring sulfur heterocycles or alkyne chemistry, this compound offers a compelling case study in versatility and modern relevance.